Cas no 2161117-89-9 (1-(but-3-en-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde)

• Product Name: 1-(but-3-en-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde
• CAS No: 2161117-89-9
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 6136765
• PubChem ID: 165589080
• Update Time: 2025-08-05

1-(but-3-en-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-en-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde
• 2161117-89-9
• EN300-1619776

• Inchi： 1S/C10H16O/c1-5-8(2)10(7-11)6-9(10,3)4/h5,7-8H,1,6H2,2-4H3
• InChI Key： FGUYGKINLFWSLQ-UHFFFAOYSA-N
• SMILES： O=CC1(C(C=C)C)CC1(C)C

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(but-3-en-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde

Research Briefing on 1-(but-3-en-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde (CAS: 2161117-89-9)

1-(but-3-en-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde (CAS: 2161117-89-9) is a specialized organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane and aldehyde functional groups, has shown potential as a key intermediate in the synthesis of bioactive molecules. The following briefing provides an overview of the latest research developments, applications, and future prospects related to this compound.

Recent studies have highlighted the significance of 1-(but-3-en-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde in the synthesis of novel drug candidates. Its structural features, including the reactive aldehyde group and the strained cyclopropane ring, make it a versatile building block for the construction of complex molecular architectures. Researchers have successfully utilized this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. The compound's ability to undergo diverse chemical transformations has been a focal point of synthetic chemistry efforts.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 1-(but-3-en-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde in the synthesis of a new class of protease inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against serine proteases, which are implicated in various diseases, including cancer and autoimmune disorders. The findings underscore the compound's potential as a scaffold for drug discovery.

Another notable application of 1-(but-3-en-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde is its role in the development of chiral catalysts. The compound's stereogenic centers and functional groups have been exploited to design asymmetric catalysts for enantioselective reactions. A recent publication in Organic Letters detailed the use of this compound in the synthesis of chiral ligands that facilitate highly selective carbon-carbon bond-forming reactions, a critical step in the production of optically active pharmaceuticals.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 1-(but-3-en-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde. Current methods often involve multi-step procedures with moderate yields, prompting ongoing research into more efficient synthetic routes. Advances in catalytic systems and green chemistry approaches are expected to address these limitations, paving the way for broader utilization of this compound in industrial and pharmaceutical settings.

In conclusion, 1-(but-3-en-2-yl)-2,2-dimethylcyclopropane-1-carbaldehyde (CAS: 2161117-89-9) represents a valuable tool in chemical biology and drug discovery. Its unique structural properties and versatile reactivity make it a focal point of ongoing research. Future studies are likely to explore its applications in targeted drug delivery, biocatalysis, and materials science, further expanding its impact on the field.